Ethyl 2-(4-methylanilino)-1,3-thiazole-4-carboxylate
Overview
Description
The compound is an organic compound containing a thiazole ring, which is a ring structure consisting of three carbon atoms, one nitrogen atom, and one sulfur atom. The compound also contains an ethyl carboxylate group and a methylanilino group .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all influence a compound’s properties .Mechanism of Action
The mechanism of action of Ethyl 2-(4-methylanilino)-1,3-thiazole-4-carboxylate is not fully understood. However, it is believed that the compound acts as a nucleophile, attacking and forming covalent bonds with electrophiles. This allows this compound to form various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, some studies have shown that this compound may have a role in the regulation of cellular processes, such as apoptosis, cell proliferation, and cell differentiation.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 2-(4-methylanilino)-1,3-thiazole-4-carboxylate in lab experiments is its versatility. It can be used in the synthesis of a variety of organic compounds, and it is relatively easy to obtain. Additionally, the reaction is usually complete in several hours, which makes it a suitable choice for lab experiments. However, this compound is a volatile compound, and it can be hazardous if not handled properly.
Future Directions
There are several potential future directions for the use of Ethyl 2-(4-methylanilino)-1,3-thiazole-4-carboxylate in scientific research. For example, it could be used in the synthesis of novel compounds, such as chiral compounds, which could be used in the development of new drugs and agrochemicals. Additionally, this compound could be used in the synthesis of fluorescent compounds, which could be used in medical imaging techniques. Furthermore, it could be used in the synthesis of compounds with potential therapeutic applications, such as anti-inflammatory compounds and compounds with anti-cancer properties. Finally, this compound could be used in the synthesis of compounds with potential applications in the food industry, such as preservatives and flavor enhancers.
Scientific Research Applications
Ethyl 2-(4-methylanilino)-1,3-thiazole-4-carboxylate is used in a variety of scientific research applications. It is used in the synthesis of various organic compounds, such as heterocyclic compounds, pharmaceuticals, and agrochemicals. It is also used in the synthesis of novel compounds, such as chiral compounds, which are used in the development of new drugs and agrochemicals. Additionally, this compound is used in the synthesis of fluorescent compounds, which can be used in medical imaging techniques.
properties
IUPAC Name |
ethyl 2-(4-methylanilino)-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-3-17-12(16)11-8-18-13(15-11)14-10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRMZLXIRGPQXCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)NC2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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